Cas no 112451-45-3 (Pyrimidine, 4-chloro-6-methyl-2-(6-methyl-2-pyridinyl)-)

• Product Name: Pyrimidine, 4-chloro-6-methyl-2-(6-methyl-2-pyridinyl)-
• CAS No: 112451-45-3
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 1200400
• PubChem ID: 14253255
• Update Time: 2025-04-20

Pyrimidine, 4-chloro-6-methyl-2-(6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-methyl-2-(6-methyl-2-pyridinyl)-
• 4-chloro-2-(6-methyl-pyridin-2-yl)-6-methyl-pyrimidine
• 4-chloro-6-methyl-2-(6-methylpyridin-2-yl)pyrimidine
• DB-305546
• 112451-45-3
• AKOS012862397
• DTXSID90558065
• SCHEMBL9217242

• Inchi： 1S/C11H10ClN3/c1-7-4-3-5-9(13-7)11-14-8(2)6-10(12)15-11/h3-6H,1-2H3
• InChI Key： GZUUHOGIWXQZJV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C2C=CC=C(C)N=2)N=1

Computed Properties

• Exact Mass: 219.0565
• Monoisotopic Mass: 219.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines